Cas no 1105191-74-9 (5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid)

• Product Name: 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid
• CAS No: 1105191-74-9
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD11986436
• CID: 5056245
• PubChem ID: 33676766
• Update Time: 2025-08-05

5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [5-(1-benzofuran-2-yl)isoxazol-3-yl]acetic acid
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]acetic acid
• 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid

• MDL： MFCD11986436
• Inchi： 1S/C13H9NO4/c15-13(16)7-9-6-12(18-14-9)11-5-8-3-1-2-4-10(8)17-11/h1-6H,7H2,(H,15,16)
• InChI Key： QIKSGCCTSBCGBJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(CC(=O)O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 76.5

Additional information on 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid

Introduction to 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic Acid (CAS No. 1105191-74-9)

5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique chemical signature and molecular formula, represents a fascinating intersection of heterocyclic chemistry and bioactivity. The presence of both benzofuran and isoxazole moieties in its structure suggests potential for diverse biological interactions, making it a compound of considerable interest for researchers exploring novel therapeutic agents.

The chemical identity of 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid (CAS No. 1105191-74-9) is characterized by its precise atomic composition and connectivity. The benzofuran ring, a well-known pharmacophore in medicinal chemistry, contributes to the molecule's overall stability and reactivity, while the isoxazole ring introduces additional functional groups that can participate in hydrogen bonding and other forms of molecular recognition. These structural features collectively enhance the compound's potential as a scaffold for drug discovery.

In recent years, there has been a surge in research focused on identifying and developing small molecules with therapeutic potential. Among these efforts, 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid has emerged as a compound with promising characteristics. Its unique structural motif has prompted investigations into its biological activity across various disease models. Preliminary studies have highlighted its potential role in modulating pathways relevant to inflammation, cancer, and neurodegeneration, areas where novel therapeutic interventions are critically needed.

The synthesis of 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid represents a testament to the advancements in synthetic organic chemistry. The construction of the benzofuran-isoxazole core requires meticulous planning and execution, often involving multi-step reactions that showcase the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the key carbon-carbon bonds within this molecule, demonstrating the power of transition metal catalysis in constructing complex organic frameworks.

One of the most compelling aspects of 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid is its versatility as a chemical probe. Researchers have leveraged its structural features to develop derivatives with enhanced or modified biological activities. By strategically altering substituents on the benzofuran or isoxazole rings, scientists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility underscores its value as a starting point for generating novel drug candidates.

The biological evaluation of 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid has revealed intriguing insights into its mechanism of action. In vitro assays have demonstrated its ability to interact with specific targets, including enzymes and receptors implicated in various pathological processes. For instance, studies suggest that this compound may inhibit key enzymes involved in inflammatory responses, offering a potential therapeutic strategy for conditions characterized by excessive inflammation. Similarly, its interaction with receptors overexpressed in certain cancer cell lines hints at its antitumor properties.

The exploration of 5-(1-Benzofuran-2-yl)isoxazol-3-ylacetic acid extends beyond academic research; it also holds promise for clinical applications. Preclinical studies have provided valuable data on its safety profile and efficacy in animal models of disease. These findings are crucial for advancing the compound toward human trials, where it could potentially address unmet medical needs. The integration of computational modeling and high-throughput screening techniques has further accelerated the process of identifying promising derivatives for clinical development.

The future direction of research on 5-(1-Benzofuran-2-yl)isoxazol-3-ylic acid (CAS No. 1105191–74–9) is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. By combining experimental data with computational predictions, researchers can more effectively navigate the complexities of drug discovery and development. The continued investigation into this compound promises to yield new insights into disease mechanisms and novel therapeutic strategies.

In conclusion,5-(1-Benzofuran - 2 - yl) isoxazol - 3 - ylacetic acid stands as a notable example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of chemical features makes it a valuable tool for exploring new therapeutic avenues. As research progresses, this compound will undoubtedly play an important role in shaping the future landscape of drug discovery and development.